Cas no 38104-45-9 (4H-1,2,4-Triazole-3,4-diamine)

• Product Name: 4H-1,2,4-Triazole-3,4-diamine
• CAS No: 38104-45-9
• MF: C₂H₅N₅
• MW: 99.094598531723
• CID: 321193
• PubChem ID: 567144
• Update Time: 2025-11-02

4H-1,2,4-Triazole-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3,4-diamine
• 4H-1,2,4-TRIAZOLE-3,4-DIAMINE HYDROBROMIDE
• [1,2,4]Triazol-3,4-diyldiamin
• [1,2,4]triazole-3,4-diamine
• [1,2,4]triazole-3,4-diyldiamine
• 3,4-diamino-1,2,4-triazole
• 3,4-diamino-4H-1,2,4-triazole
• diamino-3,4 triazole-1,2,4
• CS-0271106
• EN300-143890
• 38104-45-9
• FT-0718620
• 1,2,4-triazole-3,4-diamine
• F0915-7974
• 3,4-Diamino-1,2,4(4H)-triazole
• AKOS001487792
• 4H-1,2,4-Triazole-3,4-diamine #
• DTXSID60959060
• 5-Imino-1,5-dihydro-4H-1,2,4-triazol-4-amine
• ALBB-030352
• DB-069638
• STL436398

• Inchi： 1S/C2H5N5/c3-2-6-5-1-7(2)4/h1H,4H2,(H2,3,6)
• InChI Key： VVICLQXCPOEFTM-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1N)N

Computed Properties

• Exact Mass: 99.05450
• Monoisotopic Mass: 99.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 63.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 2
• Boiling Point: 388.5°Cat760mmHg
• Flash Point: 188.7°C
• Refractive Index: 1.903
• PSA: 82.75000
• LogP: -0.26350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4H-1,2,4-Triazole-3,4-diamine

4H-1,2,4-Triazole-3,4-diamine (CAS No. 38104-45-9): A Versatile Chemical Compound with Diverse Applications

4H-1,2,4-Triazole-3,4-diamine, with the CAS number 38104-45-9, is a heterocyclic organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, often referred to simply as 1,2,4-triazole-3,4-diamine, belongs to the triazole family, which is known for its wide range of applications in medicinal chemistry, agrochemicals, and material science. The unique structure of 4H-1,2,4-Triazole-3,4-diamine makes it a valuable building block for synthesizing more complex molecules.

The chemical formula of 4H-1,2,4-Triazole-3,4-diamine is C₂H₅N₅, and its molecular weight is 99.09 g/mol. The compound features a triazole ring with two amino groups at the 3 and 4 positions, which contribute to its reactivity and versatility. Researchers and chemists often explore triazole derivatives due to their potential in drug discovery, particularly in the development of antifungal, antibacterial, and antiviral agents. The CAS 38104-45-9 compound is no exception, as it serves as a precursor for various biologically active molecules.

One of the most notable applications of 4H-1,2,4-Triazole-3,4-diamine is in the pharmaceutical industry. The compound's ability to act as a ligand or intermediate in the synthesis of triazole-based drugs has made it a subject of extensive research. For instance, triazole derivatives are commonly used in the development of antifungal medications, such as fluconazole and itraconazole. The 1,2,4-triazole scaffold is also being investigated for its potential in treating metabolic disorders and inflammatory diseases, aligning with current trends in personalized medicine and targeted therapies.

Beyond pharmaceuticals, 4H-1,2,4-Triazole-3,4-diamine finds utility in agrochemicals. The compound's structural features make it suitable for designing pesticides and herbicides that are both effective and environmentally friendly. With the growing demand for sustainable agriculture, researchers are exploring triazole-based agrochemicals as alternatives to traditional chemicals that may have adverse ecological impacts. This aligns with the global push toward greener farming practices and reduced chemical residues in food products.

In material science, 4H-1,2,4-Triazole-3,4-diamine is used as a precursor for synthesizing polymers and coordination compounds. Its ability to form stable complexes with metals makes it valuable in creating advanced materials with applications in catalysis, electronics, and coatings. For example, triazole-containing polymers are being studied for their potential in flexible electronics and energy storage devices, which are hot topics in the tech industry today.

The synthesis of 4H-1,2,4-Triazole-3,4-diamine typically involves the reaction of hydrazine derivatives with cyanamide or other nitrogen-containing compounds. Modern synthetic methods aim to improve yield and purity while minimizing environmental impact, reflecting the broader shift toward green chemistry. Researchers are also exploring enzymatic and biocatalytic routes to produce triazole derivatives, which could offer more sustainable and scalable solutions for industrial applications.

From a market perspective, the demand for 4H-1,2,4-Triazole-3,4-diamine is expected to grow, driven by its applications in pharmaceuticals, agrochemicals, and advanced materials. Companies specializing in fine chemicals and custom synthesis are increasingly offering CAS 38104-45-9 as part of their product portfolios to meet the needs of research and industrial clients. The compound's versatility and potential for innovation make it a valuable asset in the chemical industry.

Safety and handling of 4H-1,2,4-Triazole-3,4-diamine are critical considerations for laboratories and manufacturing facilities. While the compound is not classified as highly hazardous, proper storage conditions—such as keeping it in a cool, dry place away from incompatible substances—are essential to maintain its stability. Researchers working with 1,2,4-triazole-3,4-diamine should follow standard laboratory safety protocols, including the use of personal protective equipment (PPE) and adequate ventilation.

In conclusion, 4H-1,2,4-Triazole-3,4-diamine (CAS No. 38104-45-9) is a multifaceted compound with significant potential across multiple industries. Its role in drug development, sustainable agriculture, and advanced materials underscores its importance in modern chemistry. As research continues to uncover new applications for triazole derivatives, this compound is likely to remain a focal point for innovation and commercial development. Whether you are a chemist, researcher, or industry professional, understanding the properties and applications of 4H-1,2,4-Triazole-3,4-diamine can provide valuable insights into its growing relevance in science and technology.